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Compound of Interest

Compound Name: dGTP-15N5 (dilithium)

Cat. No.: B12372124

Get Quote

Executive Summary: The Isotopic Standard
In the high-stakes arena of structural biology and quantitative mass spectrometry, the integrity

of your data is directly proportional to the isotopic purity of your reagents. 2'-Deoxyguanosine-

5'-triphosphate-15N5 (dGTP-15N5) is not merely a consumable; it is a precision tool.

For advanced NMR spectroscopy and isotope-dilution mass spectrometry (ID-MS), the industry

standard for 15N enrichment is >98 atom %. This threshold is critical. Enrichment levels below

this specification introduce spectral "ghosting" in NMR (due to mixed isotopologues) and

reduce the signal-to-noise ratio (SNR) in MS quantification, potentially compromising the

detection of low-abundance metabolites or DNA adducts.

This guide details the technical parameters, quality control (QC) validation, and experimental

protocols required to leverage dGTP-15N5 effectively.

Technical Specifications & Chemical Architecture
Molecular Profile
The dGTP-15N5 molecule replaces all five naturally occurring nitrogen atoms (
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N) in the guanine base with the stable isotope

N.

Parameter Specification Criticality

Chemical Formula Defines the mass shift (+5 Da).

Molecular Weight ~512.15 g/mol (Free Acid)
Essential for concentration

calculations.

15N Enrichment ≥ 98 atom %

High: Ensures single NMR

peaks; prevents satellite peaks

from

N coupling.

Chemical Purity ≥ 95% (HPLC)

High: Impurities (dGDP,

dGMP) compete for

polymerase binding.

Form
Ammonium or Tris Salt

(Solution)

Lithium salts are avoided in

NMR to prevent signal

interference.

Solvent Water (pH 7.[1]5)
Neutral pH prevents hydrolysis

of the triphosphate chain.

The "98%" Rule: Why It Matters
In NMR experiments (e.g.,

HSQC), an enrichment of 98% means that only 2% of the guanine residues remain as

N.

At 98%: The spectrum is clean. The

N signal is the dominant species.

At 90%: 10% of your sample is "silent" in the
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N channel, effectively reducing your sample concentration and wasting valuable instrument
time. Furthermore, mixed isotopomers can cause line-broadening.

Quality Control: A Self-Validating System
As a scientist, you must trust but verify. A robust QC workflow for dGTP-15N5 integrates Mass

Spectrometry and NMR.
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Figure 1: Quality Control Decision Tree for dGTP-15N5 reagents. This multi-modal approach

ensures both chemical integrity and isotopic enrichment.

Analytical Protocols
Protocol A: Isotopic Enrichment via ESI-MS

Objective: Confirm the presence of the +5 Da mass shift and quantify the ratio of M+5 (fully

labeled) to M+4/M+0 species.

Method: Negative Mode Electrospray Ionization (ESI-).

Expected Result:

Major Peak: m/z 510.0 (corresponding to [M-H]
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for

N

).

Minor Peak (Contaminant): m/z 505.0 (corresponding to

N

).

Calculation:

Protocol B: Chemical Purity via HPLC
Column: Anion Exchange (SAX) or C18 with ion-pairing agent (TEAA).

Mobile Phase: Gradient of Ammonium Bicarbonate.

Detection: UV at 254 nm.

Success Criteria: dGTP peak area > 95% of total integrated area. Major impurities to watch:

dGDP (hydrolysis product) and dGMP.

Applications & Experimental Protocols
NMR: Studying DNA/RNA Dynamics
dGTP-15N5 is incorporated into DNA oligomers via primer extension or PCR to study hydrogen

bonding (Watson-Crick base pairing) and guanine-quadruplex structures.

Workflow: Enzymatic Incorporation for NMR Samples

Template Design: Design a DNA template that requires dGTP incorporation at specific sites

of interest.

Reaction Mix:

Template DNA (10
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M)

Primer (12

M)

dATP, dCTP, dTTP (unlabeled, 2 mM each)

dGTP-15N5 (2 mM)

Klenow Fragment (exo-) or Taq Polymerase

Buffer (Mg

is critical).

Incubation: Cycle or incubate at 37°C (Klenow) or 72°C (Taq) for 2-4 hours.

Purification: The reaction must be purified to remove unincorporated dNTPs (which cause

background noise). Use size-exclusion chromatography (e.g., Nap-10 columns) or ethanol

precipitation.

Data Acquisition: Perform 1D

N-filtered proton NMR or 2D

HSQC. The

N label allows you to "see" only the guanine imino protons, filtering out the complex
background of the rest of the DNA molecule.

Mass Spectrometry: Internal Standards
In drug development, quantifying endogenous nucleotides or DNA adducts requires an internal

standard that behaves identically to the analyte but is distinguishable by mass.

Protocol: ID-LC-MS/MS Quantification

Spike: Add a known concentration of dGTP-15N5 to the cell lysate before extraction. This

accounts for extraction efficiency losses.
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Extraction: Perform solid-phase extraction (SPE) or liquid-liquid extraction.

Analysis: LC-MS/MS (MRM mode).

Transition 1 (Analyte): dGTP (unlabeled) precursor

fragment.

Transition 2 (Standard): dGTP-15N5 precursor

fragment (+5 Da shift).

Quantification: Calculate the ratio of Analyte Area / Standard Area. This ratio is independent

of matrix effects or injection volume variations.

Handling, Stability, and Troubleshooting
The Hydrolysis Threat
Triphosphates are thermodynamically unstable. The bond between the

and

phosphate is prone to hydrolysis, degrading dGTP into dGDP.

Storage: -20°C or -80°C. Avoid freeze-thaw cycles (aliquot upon receipt).

Buffer: Store in slightly basic buffer (pH 7.5 - 8.0). Acidic conditions accelerate hydrolysis.

Troubleshooting Guide
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Symptom Probable Cause Corrective Action

NMR Signal Split Low Enrichment (<95%)

Check reagent COA. If

confirmed, use for MS only, not

NMR.

Weak NMR Signal
Hydrolysis (dGTP

dGDP)

Run HPLC. If dGDP > 10%,

add Pyruvate Kinase + PEP to

regenerate dGTP in situ.

No PCR Product Inhibitors in dGTP prep

Some synthesis methods leave

high salt/ammonia. Desalt

using a spin column.

Mass Shift Wrong 13C vs 15N confusion

Verify if the reagent is U-

13C,15N or just 15N. Check

the label carefully.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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